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Compound of Interest

Compound Name: 2,5-Dibromonicotinic acid
CAS No.: 29312-99-0
Cat. No.: B1335512
Get Quote
. J

The foundational data for any chemical compound begins with its unambiguous identification
and a summary of its principal physical attributes. These values are the first point of reference
for experimental design, from selecting appropriate solvents to predicting reaction conditions.
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Property Value Source(s)
IUPAC Name 2,5-Dibromo-3 [1]
pyridinecarboxylic acid
CAS Number 29312-99-0 [1][21[3]
Molecular Formula CeH3Br2NO:2 [11[3]
Molecular Weight 280.90 g/mol [11[3]
Appearance White to off-white solid [2]
Melting Point 184 °C [1]
Boiling Point 367.1 °C at 760 mmHg [11[2]
Density 2.2 g/cm?3 (Predicted) [1][2]
pKa 1.73 (Predicted) [2]
XLogP3 2.1 [1]

Vapor Pressure

4.9 x 10 mmHg at 25 °C

[1]

Scientific Analysis of Key Properties

Understanding the "why" behind the numbers is crucial for anticipating a molecule's behavior.
The specific arrangement of functional groups in 2,5-Dibromonicotinic acid creates a unique
physicochemical profile.

Thermal Properties: Melting and Boiling Points

The reported melting point of 184 °C is a key indicator of the compound's purity and the
strength of its crystal lattice structure.[1] A sharp, well-defined melting point suggests a high
degree of purity. The intermolecular forces, dominated by hydrogen bonding between the
carboxylic acid groups and dipole-dipole interactions from the polar C-Br bonds, result in a
relatively high melting point for a molecule of its size. The high boiling point of 367.1 °C further
attests to these strong intermolecular forces, which require significant thermal energy to
overcome in the transition to the gaseous phase.[1][2]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7759439_EN.htm
https://www.scbt.com/p/2-5-dibromonicotinic-acid-29312-99-0
https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://www.scbt.com/p/2-5-dibromonicotinic-acid-29312-99-0
https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://www.scbt.com/p/2-5-dibromonicotinic-acid-29312-99-0
https://m.chemicalbook.com/ProductChemicalPropertiesCB7759439_EN.htm
https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7759439_EN.htm
https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7759439_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7759439_EN.htm
https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://www.benchchem.com/product/b1335512/docs?utm_src=pdf-body#molecular-identity-and-core-physical-characteristics
https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://www.echemi.com/produce/pr2303079431-2-5-dibromonicotinic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7759439_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acidity and the Influence of Electronegativity

The predicted pKa of 1.73 indicates that 2,5-Dibromonicotinic acid is a considerably strong
organic acid.[2] This heightened acidity, when compared to a simpler molecule like benzoic
acid (pKa = 4.2), is a direct consequence of the powerful inductive electron-withdrawing effects
of the two bromine atoms and the nitrogen atom within the pyridine ring. These electronegative
atoms pull electron density away from the carboxylic acid group, stabilizing the resulting
carboxylate anion after deprotonation. This stabilization facilitates the release of the proton,
resulting in a lower pKa value. This property is paramount for its chemistry, dictating its
solubility in basic aqueous solutions (forming a salt) and its reactivity in acid-base driven
reactions.
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Caption: Standard experimental workflow for characterizing 2,5-Dibromonicotinic acid.

Protocol: Melting Point Determination by DSC

Causality: Differential Scanning Calorimetry (DSC) provides a highly accurate and reproducible
melting point by measuring the heat flow required to raise a sample's temperature. The
endothermic event of melting gives a precise onset temperature and peak, which is a more
reliable indicator than visual methods.

Methodology:

Sample Preparation: Accurately weigh 1-3 mg of dry 2,5-Dibromonicotinic acid into a
standard aluminum DSC pan. Crimp a lid onto the pan to encapsulate the sample.

e Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

o Thermal Program: Equilibrate the cell at a temperature well below the expected melting point
(e.g., 30 °C).

e Heating Ramp: Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature
well above the melting point (e.g., 220 °C).

o Data Analysis: Plot the heat flow as a function of temperature. The melting point is
determined from the onset of the endothermic peak corresponding to the phase transition.
The sharpness of the peak serves as an indicator of purity.

Protocol: pKa Determination by Potentiometric Titration

Causality: This method relies on the fundamental acid-base neutralization reaction. By titrating
the acid with a strong base of known concentration and monitoring the pH, a titration curve is
generated. The pH at the point where exactly half of the acid has been neutralized is, by
definition, equal to the pKa of the acid (Henderson-Hasselbalch equation).

Methodology:
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e Solution Preparation: Accurately weigh approximately 0.1 mmol of 2,5-Dibromonicotinic
acid and dissolve it in a suitable solvent mixture (e.g., 25 mL of a 1:1 water/methanol
solution to ensure solubility).

« Titration Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH meter
and place the electrode in the solution.

 Titrant: Use a standardized 0.1 M NaOH aqueous solution as the titrant in a burette.

« Titration: Add the NaOH solution in small, precise increments (e.g., 0.1 mL). After each
addition, allow the pH reading to stabilize and record the pH and the total volume of titrant
added.

o Data Analysis: Plot the recorded pH values (y-axis) against the volume of NaOH added (x-
axis). Determine the equivalence point (the point of maximum slope on the curve). The half-
equivalence point is exactly half of this volume. The pKa is the pH value at the half-
equivalence point.

Conclusion

The physical properties of 2,5-Dibromonicotinic acid—particularly its well-defined melting
point, significant acidity, and predictable solubility profile—are direct consequences of its
molecular structure. A thorough grasp of these characteristics, validated through robust
experimental protocols, is not merely academic. It is an essential prerequisite for any scientist
aiming to leverage this versatile molecule in the fields of medicinal chemistry, agrochemicals, or
materials science. This guide provides the foundational data and procedural insight to facilitate
that success.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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